N-(propan-2-yl)piperidin-3-amine

• IUPAC Name: N-propan-2-ylpiperidin-3-amine
• InChI: InChI=1S/C8H18N2/c1-7(2)10-8-4-3-5-9-6-8/h7-10H,3-6H2,1-2H3
• InChI Key: XAXUUHPCEVNZFT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1CCCNC1
• Molecular Formula: C8H18N2
• DSSTOX Substance ID: DTXSID30611906
• Molecular Weight: 142.24 g/mol
• CAS No.: 1235439-19-6

Description

N-(propan-2-yl)piperidin-3-amine is a useful research compound. Its molecular formula is C8H18N2 and its molecular weight is 142.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Applications

Kappa-Opioid Receptor Antagonism : A study characterized 2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242) as a high-affinity antagonist selective for kappa-opioid receptors (KOR), showing potential for treating depression and addiction disorders due to its antidepressant-like efficacy and ability to attenuate stress-induced behaviors (Grimwood et al., 2011).

Chemical Synthesis Applications

LDL Receptor Upregulation : A practical synthesis method for N-[1-(3-Phenylpropane-1-yl)piperidin-4-yl]-5-thia-1,8b-diazaacenaphthylene-4-carboxamide, a compound that upregulates the LDL receptor, was developed, showcasing the application in medicinal chemistry (Ito et al., 2002).

GPR119 Agonists : Optimization efforts involving propan-2-yl 4-({6-[5-(methanesulfonyl)-2,3-dihydro-1H-indol-1-yl]pyrimidin-4-yl}oxy)piperidine-1-carboxylate led to the discovery of potent and orally bioavailable GPR119 agonists, indicating therapeutic potential for diabetes treatment (Kubo et al., 2021).

Material Science Applications

CO2 Capture : Piperazine-immobilized polymeric membranes have shown high CO2 separation performance over H2 and CH4, especially under humidity. This research demonstrates the potential of such materials in CO2 capture technologies, where CO2 migrates through membranes in the form of bicarbonate ions (Taniguchi et al., 2020).

Safety and Hazards

The safety information for N-(propan-2-yl)piperidin-3-amine includes several hazard statements: H227, H302, H312, H314, H332, H335. Precautionary measures include P210, P260, P261, P264, P270, P271, P280, P301+P312, P301+P330+P331, P302+P352, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P330, P363, P370+P378, P403+P233, P403+P235, P405, P501.

Future Directions

Piperidines and their derivatives have been the focus of numerous research studies due to their unique biochemical properties and their role as precursors to the piperidine ring, which is a ubiquitous moiety in many alkaloid natural products and drug candidates. The future directions of research in this field may include the development of new synthesis methods, the discovery of new biological activities, and the design of new drugs based on piperidine derivatives.

Mechanism of Action

Target of Action

N-(propan-2-yl)piperidin-3-amine, also known as N-Isopropylpiperidin-3-amine, is a derivative of piperidine . Piperidine derivatives have been found to exhibit a wide variety of biological activities and are utilized in different therapeutic applications such as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents . .

Mode of Action

Piperidine derivatives have been found to interact with various targets leading to a range of biological activities

Biochemical Pathways

Piperidine derivatives have been found to exhibit antiproliferation and antimetastatic effects on various types of cancers both in vitro and in vivo .

Pharmacokinetics

One study mentioned that a piperidine derivative had good in vitro admet and in vivo pharmacokinetic characteristics .

Result of Action

Piperidine derivatives have been found to exhibit a wide variety of biological activities .